5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol

• IUPAC Name: 3-amino-2-(6-methylpyridazin-3-yl)-1H-pyrazol-5-one
• InChI: InChI=1S/C8H9N5O/c1-5-2-3-7(11-10-5)13-6(9)4-8(14)12-13/h2-4H,9H2,1H3,(H,12,14)
• InChI Key: IBQYCLQZHDFFAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2C(=CC(=O)N2)N
• Molecular Formula: C8H9N5O
• Molecular Weight: 191.19 g/mol

Description

5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol, also known as MPyP or M40403, is a synthetic compound that has been extensively studied for its potential applications in medical research. This molecule is known for its ability to scavenge reactive oxygen species (ROS) and prevent oxidative stress, making it a promising candidate for the treatment of various diseases.

Scientific Research Applications

Therapeutic Moiety in Sulphasalazine

Research has elucidated the role of 5-aminosalicylic acid (5-ASA), a derivative closely related to 5-amino-1-(6-methylpyridazin-3-yl)-1H-pyrazol-3-ol, as the active therapeutic moiety in sulphasalazine for treating ulcerative colitis. Studies demonstrated that the therapeutic effects of sulphasalazine, a drug widely used for inflammatory bowel diseases, are primarily attributed to 5-ASA. This discovery has paved the way for the development of more targeted therapies that minimize side effects related to the sulfapyridine component of sulphasalazine (Khan, Piris, & Truelove, 1977).

Carcinogenic Exposures

Investigations into the presence of carcinogenic compounds in patients with uremia revealed the accumulation of various heterocyclic amines, demonstrating the body's exposure to potentially harmful substances. Although not directly related to this compound, this research highlights the importance of understanding chemical exposures and their implications for human health (Manabe et al., 1987).

Nephrotoxicity and Drug Alternatives

A study focusing on mesalazine-associated tubulo-interstitial nephritis in inflammatory bowel disease patients underscores the potential nephrotoxicity associated with 5-ASA derivatives. The case highlighted the importance of monitoring renal function in patients treated with mesalazine, a formulation of 5-ASA, thereby indicating the need for cautious use of drugs within this chemical class (Calviño et al., 1998).

Comparative Efficacy in Inflammatory Bowel Disease

Research comparing the efficacy of different 5-ASA formulations, including suppositories and enemas, in patients with idiopathic proctitis has provided insight into the most effective and patient-friendly modes of administering 5-ASA derivatives for inflammatory bowel disease treatment. These studies have contributed to optimizing treatment protocols to enhance patient outcomes and minimize discomfort (van Hees, Bakker, & van Tongeren, 1980).

Future Directions

For more detailed information, please refer to the Enamine product link. Keep in mind that this analysis is based on available data, and additional research may yield further insights.